Cas no 5359-49-9 ( )

• Product Name: &nbsp
• CAS No: 5359-49-9
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 938786
• PubChem ID: 344848
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-methylphenyl)-2-phenylacetate
• NSC401973
• 5359-49-9
• DTXSID40322753
• NSC-401973
•  

• Inchi： 1S/C16H16O2/c1-12-8-10-14(11-9-12)15(16(17)18-2)13-6-4-3-5-7-13/h3-11,15H,1-2H3
• InChI Key： SLHUVOQYDHUKNY-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=CC=1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 340.7°C at 760 mmHg
• Flash Point: 133.6°C
• Refractive Index: 1.555
• PSA: 26.3